Cas no 63812-08-8 (Octane, 2-isocyano-)

• Product Name: Octane, 2-isocyano-
• CAS No: 63812-08-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 425698
• PubChem ID: 4396249
• Update Time: 2025-04-19

Octane, 2-isocyano- Chemical and Physical Properties

Names and Identifiers

• Octane, 2-isocyano-
• 2-isocyanooctane
• 2-ISOCYANO-OCTANE
• AKOS006278838
• DTXSID20402825
• 63812-08-8

• MDL： MFCD02664644
• Inchi： 1S/C9H17N/c1-4-5-6-7-8-9(2)10-3/h9H,4-8H2,1-2H3
• InChI Key： JTAABLWLSTZYLU-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)CCCCCC

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36